Cas no 885274-22-6 (2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid)

• Product Name: 2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid
• CAS No: 885274-22-6
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• MDL: MFCD04114923
• CID: 711114
• PubChem ID: 42614195
• Update Time: 2025-05-22

2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 2-amino-6-fluoro-1,2,3,4-tetrahydro-
• 2-Amino-6-fluoro-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid
• 2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 2-amino-6-fluoro-3,4-dihydro-1H-naphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylicacid,2-amino-6-fluoro-1,2,3,4-tetrahydro
• 2-Amino-6-fluoro-1,2,3,4-tetrahydro-2-naphthalenecarboxylic acid (ACI)
• AKOS024015362
• CS-0340097
• AB19267
• 885274-22-6
• G85339
• MFCD04114923
• DB-077574
• DTXSID50655064
• 2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylicacid
• 2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid

• MDL： MFCD04114923
• Inchi： 1S/C11H12FNO2/c12-9-2-1-8-6-11(13,10(14)15)4-3-7(8)5-9/h1-2,5H,3-4,6,13H2,(H,14,15)
• InChI Key： MENMVEFYDKWEDO-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC2C(=CC=C(C=2)F)C1)N)O

Computed Properties

• Exact Mass: 209.08500
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.79680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid

2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid (CAS No: 885274-22-6)

The compound 2-Amino-6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid (CAS No: 885274-22-6) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetralin derivatives, which are known for their versatile applications in drug design and material science. The molecule features a tetrahydronaphthalene ring system with substituents at positions 1 and 6, including an amino group (-NH₂) and a fluorine atom (-F), respectively. Additionally, the molecule incorporates a carboxylic acid group (-COOH) at position 2, which contributes to its acidic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tetralin derivatives like CAS No: 885274-22-6. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis methods, to construct the tetrahydronaphthalene framework. These methods not only enhance the yield and purity of the compound but also allow for precise control over the stereochemistry of the product. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of asymmetric catalysis to synthesize enantiomerically enriched tetralin derivatives, paving the way for their application in chiral drug design.

The presence of an amino group in CAS No: 885274-22-6 makes it a valuable substrate for further functionalization. Amino groups are known to participate in various chemical reactions, such as amidation and reductive amination, which are critical steps in drug discovery and polymer synthesis. Furthermore, the fluorine atom at position 6 introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. Fluorine substitution is particularly advantageous in medicinal chemistry due to its ability to enhance lipophilicity and improve drug absorption.

Recent studies have explored the biological activity of tetralin derivatives, including CAS No: 885274-22-6, in various disease models. For example, research conducted at the University of California revealed that certain tetralin derivatives exhibit potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes (COX-1 and COX-2). These findings suggest that tetralin derivatives could serve as lead compounds for developing novel anti-inflammatory agents. Additionally, computational studies using molecular docking techniques have identified potential binding interactions between CAS No: 885274-22-6 and key therapeutic targets, such as G-protein coupled receptors (GPCRs), further highlighting its therapeutic potential.

In terms of applications beyond pharmacology, tetralin derivatives like CAS No: 885274-22-6 have shown promise in materials science. The rigid tetrahydronaphthalene framework provides mechanical stability and thermal resistance, making it suitable for use in high-performance polymers and composites. Recent research published in *Advanced Materials* demonstrated the incorporation of tetralin derivatives into polymeric materials to enhance their mechanical properties while maintaining flexibility.

The synthesis of CAS No: 885274-22-6 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include Friedel-Crafts alkylation to introduce substituents onto the aromatic ring and subsequent reduction reactions to achieve the tetrahydro framework. The integration of green chemistry practices has also been explored to minimize waste generation during synthesis. For instance, researchers have utilized biocatalysts derived from extremophiles to facilitate selective transformations under mild conditions.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure of CAS No: 885274-